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Introduction

Interleukin-15 (IL-15) is a pleiotropic cytokine with significant roles in the regulation of both the
immune system and metabolic homeostasis.[1][2] Recognized as a myokine, IL-15 is
expressed and secreted by skeletal muscle, particularly in response to physical exercise.[2][3]
[4] Emerging research has highlighted its therapeutic potential in metabolic disorders due to its
ability to improve insulin sensitivity, enhance glucose uptake in muscle tissue, and reduce
overall adiposity.[1][4][5] This document provides detailed application notes and protocols for
the administration of IL-15 in mouse models to study its effects on metabolic parameters.

Mechanism of Action in Metabolic Regulation

IL-15 influences metabolism primarily through the activation of two key intracellular signaling
cascades: the Janus Kinase/Signal Transducer and Activator of Transcription (JAK/STAT)
pathway and the Phosphoinositide 3-kinase/AKT/mammalian Target of Rapamycin
(PIBK/AKT/mTOR) pathway.[3][6][71[8][9]

o JAK/STAT Pathway: In skeletal muscle, IL-15 binding to its receptor complex triggers the
phosphorylation of Janus Kinase 3 (Jak3), which in turn phosphorylates Signal Transducer
and Activator of Transcription 3 (STAT3).[2][3][10] Activated, phosphorylated STAT3 forms
dimers that translocate to the nucleus, where they regulate the transcription of genes
involved in glucose metabolism.[2][3] A key outcome of this pathway is the increased
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translocation of the glucose transporter type 4 (GLUT4) to the plasma membrane, facilitating
greater glucose uptake into muscle cells.[2][3]

o PIBK/AKT/mTOR Pathway: This pathway is fundamental for regulating cell growth,
proliferation, and metabolism.[11] IL-15 can stimulate the PISK/AKT/mTOR cascade, which
is crucial for the metabolic programming of immune cells and may contribute to its broader
systemic metabolic effects.[6][7][8][9]

Quantitative Data Summary

The following tables provide a structured summary of quantitative data from studies
investigating the metabolic effects of IL-15 in mice.

Table 1: Effects of IL-15 on Body Composition

. Impact on
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Table 2: Effects of IL-15 on Glucose Homeostasis
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Measured Quantitative
Model System IL-15 Effect o Reference(s)
Parameter Finding
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increase

Experimental Protocols

Herein are detailed protocols for the administration of IL-15 and subsequent metabolic testing

in mice.
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Protocol 1: Recombinant IL-15 Administration for Acute Metabolic Studies

This protocol is designed to investigate the immediate effects of IL-15 on metabolic processes
like glucose uptake.

1. Materials:

o High-purity, low-endotoxin recombinant mouse IL-15.

» Sterile, pyrogen-free Phosphate-Buffered Saline (PBS) or 0.9% saline for injection.
o C57BL/6J mice (age 8-12 weeks).

e 1 ml syringes with 28-30 gauge needles.

2. IL-15 Solution Preparation:

o Aseptically reconstitute lyophilized IL-15 in sterile PBS to a stock concentration (e.g., 1
mg/ml).

+ On the day of the experiment, dilute the stock solution with sterile PBS to the final injection
concentration. A typical acute dose is 100 pg/kg of body weight.[5]

o Example Calculation: For a 25g mouse, the required dose is 2.5 pug. For a 100 pL injection
volume, the final concentration should be 25 pg/ml.

3. Administration:

e Handle mice for several days prior to the experiment to minimize stress.

» Weigh each mouse immediately before injection to ensure accurate dosing.
e Administer the prepared IL-15 solution via intraperitoneal (i.p.) injection.

» Administer an equivalent volume of sterile PBS to the control group.

4. Post-Administration Analysis:

o Metabolic parameters can be assessed at specific time points following injection. For
instance, tissue-specific glucose uptake can be measured 30-60 minutes post-
administration.

» Blood glucose levels can be monitored at various intervals via tail vein sampling.

Protocol 2: Glucose Tolerance Test (GTT) in IL-15 Treated Mice

This standard assay evaluates the ability of mice to clear a glucose load from the bloodstream
and can be performed after a period of IL-15 treatment.[12][14][15][16][17]

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://pubmed.ncbi.nlm.nih.gov/17056184/
https://www.researchgate.net/figure/l15--mice-maintained-on-HFD-do-not-become-insulin-resistant-A-Glucose-tolerance_fig2_308756366
https://www.researchgate.net/publication/283830761_Glucose_and_Insulin_Tolerance_Tests_in_the_Mouse
https://journals.physiology.org/doi/full/10.1152/ajpendo.90617.2008
https://pmc.ncbi.nlm.nih.gov/articles/PMC9795999/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5908452/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

1. Materials:

e |L-15 treated and control mice.

e 20% (w/v) D-glucose solution in sterile water or saline.

o Handheld glucometer and compatible test strips.

o Oral gavage needles for Oral GTT (OGTT) or syringes for Intraperitoneal GTT (IPGTT).

2. Procedure:

» Fast mice for 6 hours prior to the test; ensure free access to water.[16][17]

» Attime zero (t=0), obtain a baseline blood glucose reading from a small tail snip.

» Administer a glucose bolus of 2 g/kg body weight via oral gavage or i.p. injection.[12][14][15]
[17]

e Measure blood glucose levels at 15, 30, 60, 90, and 120 minutes after glucose
administration.[14][15][17]

o Data are typically plotted as blood glucose concentration versus time. The Area Under the
Curve (AUC) is calculated to provide a quantitative measure of glucose tolerance.

Protocol 3: Insulin Tolerance Test (ITT) in IL-15 Treated Mice

This test assesses systemic insulin sensitivity by measuring the response to an exogenous
insulin challenge.[1][12][17][18][19]

1. Materials:

e |L-15 treated and control mice.
e Human recombinant insulin (e.g., Humulin® R) diluted in sterile 0.9% saline.
o Handheld glucometer and compatible test strips.

2. Procedure:

» Fast mice for 4-6 hours, with free access to water.

» Obtain a baseline blood glucose reading (t=0) from the tail vein.

e Administer an i.p. injection of insulin at a dose of 0.75-1.0 U/kg body weight.[12][17]

» Measure blood glucose levels at 15, 30, 45, and 60 minutes post-injection.[17][18][19]

o Results are often plotted as the percentage of initial blood glucose over time to normalize for
baseline variations and compare the rate of glucose disposal between groups.
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Visualizations of Pathways and Workflows
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Caption: IL-15 signaling through the JAK/STAT pathway in skeletal muscle.
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Caption: IL-15 signaling through the PI3K/AKT/mTOR pathway.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b609073?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

General Experimental Workflow for IL-15 Metabolic Studies in Mice
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Caption: Experimental workflow for IL-15 metabolic studies in mice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b609073?utm_src=pdf-body-img
https://www.benchchem.com/product/b609073?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

1. Overexpression of interleukin-15 in mice promotes resistance to diet-induced obesity,
increased insulin sensitivity, and markers of oxidative skeletal muscle metabolism - PMC
[pmc.ncbi.nlm.nih.gov]

2. Frontiers | IL-15 Activates the Jak3/STAT3 Signaling Pathway to Mediate Glucose Uptake
in Skeletal Muscle Cells [frontiersin.org]

3. IL-15 Activates the Jak3/STAT3 Signaling Pathway to Mediate Glucose Uptake in Skeletal
Muscle Cells - PMC [pmc.ncbi.nim.nih.gov]

4. IL-15 improves skeletal muscle oxidative metabolism and glucose uptake in association
with increased respiratory chain supercomplex formation and AMPK pathway activation -
PMC [pmc.ncbi.nlm.nih.gov]

5. Interleukin-15 increases glucose uptake in skeletal muscle. An antidiabetogenic effect of
the cytokine - PubMed [pubmed.ncbi.nim.nih.gov]

6. IL-15-PI3BK-AKT-mTOR: A Critical Pathway in the Life Journey of Natural Killer Cells -
PMC [pmc.ncbi.nlm.nih.gov]

7. PISBK/AKT/mTOR and PD-1/CTLA-4/CD28 pathways as key targets of cancer
immunotherapy (Review) - PMC [pmc.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]
9. researchgate.net [researchgate.net]

10. "IL-15 Activates the Jak3/STAT3 Signaling Pathway to Mediate Glucose Up" by James E.
Krolopp, Shantaé M. Thornton et al. [digitalcommons.chapman.edu]

11. PIBK/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
12. researchgate.net [researchgate.net]

13. researchgate.net [researchgate.net]

14. researchgate.net [researchgate.net]

15. journals.physiology.org [journals.physiology.org]

16. The glucose tolerance test in mice: Sex, drugs and protocol - PMC
[pmc.ncbi.nlm.nih.gov]

17. Study of In Vivo Glucose Metabolism in High-fat Diet-fed Mice Using Oral Glucose
Tolerance Test (OGTT) and Insulin Tolerance Test (ITT) - PMC [pmc.ncbi.nim.nih.gov]

18. meliordiscovery.com [meliordiscovery.com]

19. Guidelines and Considerations for Metabolic Tolerance Tests in Mice - PMC
[pmc.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC5605924/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5605924/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5605924/
https://www.frontiersin.org/journals/physiology/articles/10.3389/fphys.2016.00626/full
https://www.frontiersin.org/journals/physiology/articles/10.3389/fphys.2016.00626/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC5167732/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5167732/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6310627/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6310627/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6310627/
https://pubmed.ncbi.nlm.nih.gov/17056184/
https://pubmed.ncbi.nlm.nih.gov/17056184/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4507451/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4507451/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11465225/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11465225/
https://www.researchgate.net/figure/IL-15-PI3K-AKT-mTOR-signaling-for-NK-cell-development-IL-15-complex-interacts-with-its_fig6_350136056
https://www.researchgate.net/publication/280909046_IL-15-PI3K-AKT-mTOR_A_Critical_Pathway_in_the_Life_Journey_of_Natural_Killer_Cells
https://digitalcommons.chapman.edu/health_sciences_articles/3/
https://digitalcommons.chapman.edu/health_sciences_articles/3/
https://en.wikipedia.org/wiki/PI3K/AKT/mTOR_pathway
https://www.researchgate.net/figure/l15--mice-maintained-on-HFD-do-not-become-insulin-resistant-A-Glucose-tolerance_fig2_308756366
https://www.researchgate.net/figure/Acute-interleukin-15-administration-results-in-weight-loss-and-increased-cell-number-in_fig1_228331681
https://www.researchgate.net/publication/283830761_Glucose_and_Insulin_Tolerance_Tests_in_the_Mouse
https://journals.physiology.org/doi/full/10.1152/ajpendo.90617.2008
https://pmc.ncbi.nlm.nih.gov/articles/PMC9795999/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9795999/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5908452/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5908452/
https://www.meliordiscovery.com/in-vivo-efficacy-models/insulin-tolerance-test-itt/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7038777/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7038777/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 To cite this document: BenchChem. [Application Note: Interleukin-15 (IL-15) Administration in
Mouse Metabolic Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609073#mj-15-administration-in-mouse-metabolic-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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